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Compound of Interest

Compound Name: Ammelide-13C3

Cat. No.: B565212

For researchers, scientists, and professionals in drug development, the procurement of high-
purity, isotopically labeled compounds is a critical step in ensuring the accuracy and reliability
of experimental results. Ammelide-13C3, a labeled analog of the melamine impurity and
metabolite ammelide, serves as an essential internal standard in a variety of analytical
methods, particularly in food safety and toxicology studies. This technical guide provides an in-
depth overview of commercial suppliers of Ammelide-13C3, its quality specifications, and
detailed experimental protocols for its application.

Commercial Availability and Specifications

Ammelide-13C3 is available from several reputable biochemical and chemical suppliers. The
product is typically supplied as a solid with high isotopic and chemical purity, suitable for use in
sensitive analytical techniques such as mass spectrometry. Key suppliers and their product
specifications are summarized below for easy comparison.
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. Chemical Key
. Product CAS Molecular Isotopic . .
Supplier ) Purity Propertie
Name Number Formula Purity
(Assay) S
Form:
solid, mp:
Sigma- Ammelide-  1173021- 13C3H4N4aO 99 atom % 320-330 °C
] 95% (CP) ]
Aldrich 13C3 81-2 2 13C (Sublimes),
Mass shift:
M+3
Not
explicitly
listed, but
us _ _
] ) ] offered as ] Available in
Biological Ammelide- (13C)3HaNa4 Not Highly
] a labeled -~ -~ 500pg
Life 13C3 02 specified Purified )
) related pack size
Sciences
compound
of
Melamine
Labeled
Santa Cruz ]
) Ammelide 1173021- (13C)3HaNa4 Not Not compound
Biotechnol - -
-13C3 81-2 02 specified specified related to
0gy .
Melamine
Not
Cambridge explicitly Provided in
) 99%
Isotope 13Cs- listed, but 13C3H4N4O 0D >98% ampoules
isotopic
Laboratorie  Ammelide referenced 2 'tp purity of 100
uri
s (CIL) in purty pg/mi
literature[1]

Experimental Applications and Protocols

Ammelide-13C3 is primarily utilized as an internal standard in isotope dilution mass

spectrometry methods for the quantitative analysis of melamine and its analogs (ammeline,

ammelide, and cyanuric acid) in various matrices, most notably infant formula, milk products,
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and other food items.[1][2] Its use helps to correct for matrix effects and variations in sample
preparation and instrument response, leading to more accurate and precise measurements.

Core Application: Isotope Dilution Analysis Workflow

The general workflow for using Ammelide-13C3 as an internal standard in the analysis of
triazine compounds involves sample extraction, cleanup, and subsequent analysis by a
chromatographic method coupled to a mass spectrometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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